Cas no 1508672-08-9 (3-amino-4-phenylpentan-1-ol)

• Product Name: 3-amino-4-phenylpentan-1-ol
• CAS No: 1508672-08-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6469804
• PubChem ID: 82600263
• Update Time: 2025-06-08

3-amino-4-phenylpentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-phenylpentan-1-ol
• 1508672-08-9
• EN300-1628683

• Inchi： 1S/C11H17NO/c1-9(11(12)7-8-13)10-5-3-2-4-6-10/h2-6,9,11,13H,7-8,12H2,1H3
• InChI Key： GJKIOTLMVZINEQ-UHFFFAOYSA-N
• SMILES： OCCC(C(C)C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-4-phenylpentan-1-ol

Introduction to 3-amino-4-phenylpentan-1-ol (CAS No. 1508672-08-9)

3-amino-4-phenylpentan-1-ol, with the chemical formula C₁₀H₁₉N, is a compound of significant interest in the field of pharmaceutical chemistry and biochemical research. This compound, identified by its CAS number 1508672-08-9, has garnered attention due to its structural properties and potential applications in drug development. The presence of both an amino group and a phenyl substituent makes it a versatile intermediate for synthesizing more complex molecules, particularly in the realm of medicinal chemistry.

The structure of 3-amino-4-phenylpentan-1-ol features a pentane backbone with functional groups strategically positioned to enhance reactivity. The primary amine group at the 3-position and the phenyl ring at the 4-position contribute to its unique chemical behavior. This arrangement allows for diverse chemical transformations, making it a valuable building block in synthetic organic chemistry. The compound's solubility profile and stability under various conditions further add to its appeal as a synthetic intermediate.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-amino-4-phenylpentan-1-ol. Researchers have been investigating its role in developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The compound's ability to interact with biological targets such as enzymes and receptors has sparked curiosity among scientists seeking new molecular entities for drug discovery.

One of the most compelling aspects of 3-amino-4-phenylpentan-1-ol is its utility in designing molecules with enhanced binding affinity and selectivity. The phenyl ring, in particular, is known to modulate the electronic properties of nearby functional groups, influencing the overall pharmacokinetic profile of derived compounds. This characteristic has led to several studies exploring its incorporation into drug candidates aimed at treating conditions such as pain, neurodegeneration, and autoimmune diseases.

The synthesis of 3-amino-4-phenylpentan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include alkylation of phenylacetonitrile followed by reduction and subsequent functional group modifications. Advances in catalytic methods have improved the efficiency of these processes, making large-scale production more feasible. The development of greener synthetic protocols has also been a focus, aligning with broader efforts to reduce environmental impact in chemical manufacturing.

From a biochemical perspective, 3-amino-4-phenylpentan-1-ol exhibits interesting interactions with biological systems. Its structural features suggest potential roles as a ligand for various enzymes and receptors involved in signal transduction pathways. Preliminary studies have shown that derivatives of this compound can modulate the activity of enzymes such as kinases and phosphodiesterases, which are implicated in numerous disease pathways. These findings have opened new avenues for developing targeted therapies based on this scaffold.

The pharmaceutical industry has been particularly interested in leveraging 3-amino-4-phenylpentan-1-ol for designing small molecule inhibitors. By modifying specific regions of the molecule, researchers can fine-tune its binding properties to achieve desired pharmacological effects. For instance, introducing additional substituents at the amino or phenyl positions can alter solubility, metabolic stability, and target specificity. Such modifications are crucial for optimizing drug candidates for clinical use.

Recent advancements in computational chemistry have further enhanced the study of 3-amino-4-phenylpentan-1-ol. Molecular modeling techniques allow researchers to predict how different derivatives will interact with biological targets before synthesizing them. This approach saves time and resources by identifying promising candidates early in the drug discovery process. Additionally, high-throughput screening methods have enabled rapid evaluation of large libraries of compounds derived from this scaffold, accelerating the identification of lead molecules.

The safety profile of 3-amino-4-phenylpentan-1-ol is another critical consideration in its application as a pharmaceutical intermediate. While preliminary studies suggest it is well-tolerated under controlled conditions, further research is needed to assess its long-term effects and potential side reactions. Regulatory agencies require comprehensive toxicological data before approving any drug candidate derived from this compound. Therefore, ongoing studies focus on evaluating its toxicity, genotoxicity, and other safety parameters to ensure patient safety.

In conclusion,3-amino-(CAS No:1508672)-089: play important role pharmaceutical research & development . Its unique structure & functional group make it valuable intermediate . Potential applications wide range therapeutic areas highlight importance continued study . With advancements synthesis & computational methods , future look promising . Scientists explore more possibilities unlock full potential . As field evolves , will continue see exciting discoveries involving this remarkable compound .